Cas no 300665-29-6 (1,3,4-Oxadiazole,2-(chloromethyl)-5-(2-naphthalenyl)-)

• Product Name: 1,3,4-Oxadiazole,2-(chloromethyl)-5-(2-naphthalenyl)-
• CAS No: 300665-29-6
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• CID: 298780
• PubChem ID: 2794880
• Update Time: 2025-04-19

1,3,4-Oxadiazole,2-(chloromethyl)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-(chloromethyl)-5-(2-naphthalenyl)-
• 2-(chloromethyl)-5-(2-naphthyl)-1,3,4-oxadiazole
• 2-(chloromethyl)-5-naphthalen-2-yl-1,3,4-oxadiazole
• AC1MDS3W
• AG-E-98360
• CTK4G4329
• KB-163340
• OR27651
• FT-0739803
• AKOS000134946
• 2-(Chloromethyl)-5-(2-naphthalenyl)-1,3,4-oxadiazole
• 300665-29-6
• 2-(chloromethyl)-5-(naphthalen-2-yl)-1,3,4-oxadiazole
• DTXSID30383474

• Inchi： 1S/C13H9ClN2O/c14-8-12-15-16-13(17-12)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2
• InChI Key： UMNGOHKHXNBZFZ-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2=CC=C3C=CC=CC3=C2)O1

Computed Properties

• Exact Mass: 244.04000
• Monoisotopic Mass: 244.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.317
• Melting Point: 128 °C
• Boiling Point: 420.8°Cat760mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.64
• PSA: 38.92000
• LogP: 3.62860